2-(5-nitro-1H-indol-2-yl)propan-1-ol
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Description
2-(5-Nitro-1H-indol-2-yl)propan-1-ol is an indole derivative characterized by a nitro (-NO₂) substituent at the 5-position of the indole ring and a propan-1-ol (-CH₂CH₂CH₂OH) group at the 2-position. The compound is synthesized via cyclization of phenylhydrazone intermediates using phosphorous pentoxide (P₂O₅) and methanesulphonic acid as catalysts .
Properties
Molecular Formula |
C11H12N2O3 |
|---|---|
Molecular Weight |
220.22 g/mol |
IUPAC Name |
2-(5-nitro-1H-indol-2-yl)propan-1-ol |
InChI |
InChI=1S/C11H12N2O3/c1-7(6-14)11-5-8-4-9(13(15)16)2-3-10(8)12-11/h2-5,7,12,14H,6H2,1H3 |
InChI Key |
KZHBKKRUCVHAPW-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Features
The compound’s structure distinguishes it from related indole derivatives through its substitution pattern and functional groups:
- Nitro group (5-position) : Electron-withdrawing nature may influence electronic properties, reactivity, and intermolecular interactions compared to electron-donating substituents (e.g., methoxy or methyl groups) seen in analogs .
Data Tables
Table 1: Structural and Functional Comparison of Indole Derivatives
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